N-(2-furylmethyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]thio}acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H15N3O2S2/c1-11-4-2-5-12(8-11)15-18-16(23-19-15)22-10-14(20)17-9-13-6-3-7-21-13/h2-8H,9-10H2,1H3,(H,17,20)
• InChI Key: MRMBISCTQKBUGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NSC(=N2)SCC(=O)NCC3=CC=CO3
• Molecular Formula: C16H15N3O2S2
• Molecular Weight: 345.4 g/mol

Description

N-(2-furylmethyl)-2-{[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]thio}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the thiadiazole class of compounds, which have been shown to possess a wide range of biological activities. In

Scientific Research Applications

Urinary Metabolites of Insecticides

A study investigated the metabolites of neonicotinoid insecticides (NEOs), highlighting the importance of understanding metabolic pathways for assessing human exposure to chemical compounds. The metabolites measured in urine samples indicate how NEOs are processed in the body, suggesting a pathway that could be relevant for studying compounds with similar metabolic challenges (Shi-ming Song et al., 2020).

Bioequivalence in Drug Formulations

Research on the bioequivalence of tablet and capsule formulations of a non-steroidal anti-inflammatory compound provides insights into how different drug formulations can affect the bioavailability and pharmacokinetics of complex chemical compounds (L. Annunziato & G. di Renzo, 1993).

Pharmacokinetics of Intravenous Drugs in Elderly

A study on the pharmacokinetics of intravenous paracetamol in elderly patients sheds light on how age and other factors can influence the metabolism and effects of drugs. Such studies are crucial for understanding the safety and efficacy of chemical compounds across different populations (A. Liukas et al., 2011).

Metabolism and Excretion Studies

Investigations into the metabolism and excretion of drugs provide foundational knowledge on how compounds are processed and eliminated in the body, which is essential for the development of safe and effective therapeutic agents. For instance, a study on [14C]Mirabegron, a β3-adrenoceptor agonist, characterizes its mass balance, metabolite profiles, and excretion, offering insights into the metabolic fate of complex molecules (Shin Takusagawa et al., 2012).